Cas no 72036-35-2 (2-Pentynoic acid, 4-hydroxy-, ethyl ester)

• Product Name: 2-Pentynoic acid, 4-hydroxy-, ethyl ester
• CAS No: 72036-35-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 544682
• PubChem ID: 11550028
• Update Time: 2025-10-29

2-Pentynoic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-hydroxy-, ethyl ester
• ethyl 4-hydroxypent-2-ynoate
• DTXSID80468381
• UHUSKECRWHTFMW-UHFFFAOYSA-N
• SCHEMBL10386529
• 72036-35-2
• EN300-6502020
• rac-Ethyl 4-hydroxypent-2-inoate

• Inchi： 1S/C7H10O3/c1-3-10-7(9)5-4-6(2)8/h6,8H,3H2,1-2H3
• InChI Key： UHUSKECRWHTFMW-UHFFFAOYSA-N
• SMILES： O(C(C#CC(C)O)=O)CC

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on 2-Pentynoic acid, 4-hydroxy-, ethyl ester

2-Pentynoic Acid, 4-Hydroxy-, Ethyl Ester (CAS No. 72036-35-2): A Comprehensive Overview

2-Pentynoic acid, 4-hydroxy-, ethyl ester (CAS No. 72036-35-2) is a versatile organic compound with a unique structure that combines an alkyne group, a hydroxyl group, and an ester functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and food chemistry. The long-chain alkyne moiety and the hydroxyl group in its structure contribute to its reactivity and versatility, making it a valuable building block in organic synthesis.

The molecular formula of 2-pentynoic acid, 4-hydroxy-, ethyl ester is C₆H₈O₂. Its structure consists of a five-carbon chain with a triple bond between carbons 1 and 2, a hydroxyl group at carbon 4, and an ethoxy group attached to the carboxylic acid at carbon 5. This arrangement allows for a wide range of chemical reactions, including nucleophilic additions, reductions, and esterifications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds and advanced materials.

One of the most notable applications of 2-pentynoic acid, 4-hydroxy-, ethyl ester is in the field of drug discovery. Researchers have explored its potential as a precursor for anti-inflammatory agents and anticancer drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes involved in inflammation pathways. The hydroxyl group plays a crucial role in these interactions by facilitating hydrogen bonding with biological targets.

In materials science, 2-pentynoic acid, 4-hydroxy-, ethyl ester has been utilized as a monomer for the synthesis of polymeric materials with tailored properties. Its alkyne functionality enables click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which are widely used in polymer synthesis. A recent article in *Macromolecules* reported the use of this compound to create stimuli-responsive polymers that exhibit reversible changes in their physical properties under external conditions like temperature or pH.

The synthesis of 2-pentynoic acid, 4-hydroxy-, ethyl ester typically involves multi-step organic reactions. One common approach starts with the oxidation of an appropriate alkyne to form the carboxylic acid derivative, followed by esterification with ethanol. Researchers have optimized these steps to improve yield and purity. For example, a study published in *Organic Process Research & Development* introduced a novel catalytic system that significantly enhances the efficiency of the oxidation step.

Another area where 2-pentynoic acid, 4-hydroxy-, ethyl ester has shown promise is in food chemistry. Its derivatives have been explored as potential flavor enhancers and stabilizers due to their unique taste profiles and ability to interact with food matrices. A research article in *Food Chemistry* highlighted its role as an additive that improves the shelf life of certain food products by inhibiting lipid oxidation.

From an environmental perspective, the biodegradability and toxicity of 2-pentynoic acid, 4-hydroxy-, ethyl ester have been studied extensively. According to recent findings published in *Environmental Science & Technology*, this compound exhibits moderate biodegradability under aerobic conditions but requires specific microbial communities for efficient breakdown. Its toxicity profile suggests low acute toxicity to aquatic organisms when used at recommended concentrations.

In conclusion, 2-pentynoic acid, 4-hydroxy-, ethyl ester (CAS No. 72036-35-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and material development. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing science and technology.